molecular formula C16H17N3O5S2 B2745871 4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole CAS No. 1421481-08-4

4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole

Cat. No. B2745871
CAS RN: 1421481-08-4
M. Wt: 395.45
InChI Key: OPCIFJPHIPEABD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole is a useful research compound. Its molecular formula is C16H17N3O5S2 and its molecular weight is 395.45. The purity is usually 95%.
BenchChem offers high-quality 4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthetic Methodologies and Chemical Modifications

  • Synthesis of Dimethyl Sulfomycinamate : A notable application involves the synthesis of dimethyl sulfomycinamate, showcasing the complex chemical synthesis involving oxazole-thiazole-pyridine scaffolds. This compound was generated through a series of steps highlighting the intricate chemistry involved in manipulating such molecular structures for potential pharmaceutical use (Bagley et al., 2003).

  • One-step Synthesis of Azole- and Benzazole-based Sulfonamides : A study demonstrated the efficient preparation of sulfonamide-bearing benzazoles and azoles in aqueous media, indicating the versatility of these compounds for further chemical and pharmacological studies (Zali-Boeini et al., 2015).

Potential Pharmacological Applications

  • Evaluation of Antioxidant Properties : Research on 1,3,4-thiadiazole derivatives, including methoxy cinnamic acids, revealed their antioxidant activities, emphasizing the potential of these compounds in developing antioxidant agents (Gür et al., 2017).

  • Antibacterial and Antifungal Screening : Compounds with nitrogen and sulfur-containing heterocyclic structures were synthesized and evaluated for their antibacterial and antifungal properties, showcasing the relevance of these compounds in antimicrobial research (Mistry & Desai, 2006).

Chemical Reactivity and Transformations

  • Synthesis and Reactivity of Sulfamoyl Azides : A study explored the generation of sulfamoyl azides and their subsequent transformation into 1-sulfamoyl-1,2,3-triazoles, indicating the chemical versatility and potential synthetic utility of these compounds (Culhane & Fokin, 2011).

properties

IUPAC Name

4-[3-[(4-methoxy-1,3-benzothiazol-2-yl)oxy]azetidin-1-yl]sulfonyl-3,5-dimethyl-1,2-oxazole
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C16H17N3O5S2/c1-9-15(10(2)24-18-9)26(20,21)19-7-11(8-19)23-16-17-14-12(22-3)5-4-6-13(14)25-16/h4-6,11H,7-8H2,1-3H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

OPCIFJPHIPEABD-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(=NO1)C)S(=O)(=O)N2CC(C2)OC3=NC4=C(C=CC=C4S3)OC
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C16H17N3O5S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

395.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

4-((3-((4-Methoxybenzo[d]thiazol-2-yl)oxy)azetidin-1-yl)sulfonyl)-3,5-dimethylisoxazole

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